Cas no 2171273-92-8 (3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid)

• Product Name: 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid
• CAS No: 2171273-92-8
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6097463
• PubChem ID: 165528789
• Update Time: 2025-06-14

3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid
• 3-{2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}benzoic acid
• EN300-1493557
• 2171273-92-8

• Inchi： 1S/C27H26N2O5/c1-17(25(30)28-14-13-18-7-6-8-19(15-18)26(31)32)29-27(33)34-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-12,15,17,24H,13-14,16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17-/m1/s1
• InChI Key： OCDWFYDSORGZKC-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](C)C(NCCC1C=CC=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid

Comprehensive Overview of 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid (CAS No. 2171273-92-8)

3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid (CAS No. 2171273-92-8) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is critical for solid-phase peptide synthesis (SPPS). Its unique structure, combining a benzoic acid moiety with an Fmoc-protected amino acid, makes it a valuable intermediate in the development of therapeutic peptides and bioconjugates.

In recent years, the demand for peptide-based drugs has surged due to their high specificity and lower toxicity compared to traditional small-molecule drugs. Researchers frequently search for terms like "Fmoc-protected amino acids", "peptide coupling reagents", and "CAS 2171273-92-8 applications" to explore advanced synthetic methodologies. This compound’s role in drug discovery and biotechnology aligns with the growing interest in precision medicine and targeted therapies.

The chemical stability and reactivity of 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid make it suitable for automated peptide synthesizers, a topic frequently discussed in life sciences forums. Its compatibility with green chemistry principles, such as reduced solvent usage and waste minimization, further enhances its appeal in sustainable pharmaceutical manufacturing.

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In summary, 3-{2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}benzoic acid (CAS No. 2171273-92-8) is a pivotal compound in modern chemical biology and medicinal chemistry. Its versatility in peptide synthesis, coupled with its alignment with sustainable practices and emerging therapeutic trends, ensures its continued importance in scientific and industrial communities.